Cas no 185414-25-9 (corchoionoside C)

• Product Name: corchoionoside C
• CAS No: 185414-25-9
• MF: C₁₉H₃₀O₈
• MW: 386.436707019806
• CID: 837655
• PubChem ID: 10317980
• Update Time: 2025-05-21

corchoionoside C Chemical and Physical Properties

Names and Identifiers

• corchoionoside C
• (6S,9S)-Roseoside
• (2S,3E)-4-[(1S)-1-Hydroxy-2,6,6-trimethyl-4-oxo-2-cyclohexen-1-yl ]-3-buten-2-yl β-D-glucopyranoside
• [ "" ]
• Corchoioside C
• AKOS040761526
• 185414-25-9
• (4S)-4-hydroxy-3,5,5-trimethyl-4-[(E,3S)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybut-1-enyl]cyclohex-2-en-1-one
• CS-0023953
• DTXSID101316706
• CHEMBL444196
• 6S,9S-ROSEOSIDE
• HY-N3622
• FS-10509
• DA-48703

• Inchi： 1S/C19H30O8/c1-10-7-12(21)8-18(3,4)19(10,25)6-5-11(2)26-17-16(24)15(23)14(22)13(9-20)27-17/h5-7,11,13-17,20,22-25H,8-9H2,1-4H3/b6-5+/t11-,13+,14+,15-,16+,17+,19+/m0/s1
• InChI Key： SWYRVCGNMNAFEK-PUVRWCMWSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@H]([C@@H]1O[C@@H](C)/C=C/[C@]1(C(C)=CC(CC1(C)C)=O)O)O)O)O

Computed Properties

• Exact Mass: 386.19400
• Monoisotopic Mass: 386.19406791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.3±0.1 g/cm3
• Boiling Point: 595.9±50.0 °C at 760 mmHg
• Flash Point: 207.8±23.6 °C
• PSA: 136.68000
• LogP: -0.57600
• Vapor Pressure: 0.0±3.8 mmHg at 25°C

corchoionoside C Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides of mono- and disaccharides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acyl glycosides Fatty acyl glycosides of mono- and disaccharides

Additional information on corchoionoside C

Corchoionoside C (CAS No. 185414-25-9): A Promising Compound in Medicinal Chemistry

Corchoionoside C (CAS No. 185414-25-9) is a naturally occurring compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, isolated from the plant Corchorus olitorius, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of corchoionoside C is characterized by a glycosylated triterpenoid skeleton, which contributes to its diverse biological activities. Recent research has highlighted its potential as an anti-inflammatory, antioxidant, and anti-cancer agent. These properties make it a valuable candidate for further development in drug discovery and pharmaceutical applications.

In a study published in the Journal of Natural Products, researchers investigated the anti-inflammatory effects of corchoionoside C. The results showed that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that corchoionoside C could be a potential therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, corchoionoside C has also demonstrated significant antioxidant activity. A study published in the Oxidative Medicine and Cellular Longevity journal reported that this compound exhibited potent scavenging activity against reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is particularly relevant in the context of age-related diseases and neurodegenerative disorders where oxidative stress plays a crucial role.

The anti-cancer potential of corchoionoside C has also been explored in several preclinical studies. Research published in the Cancer Letters journal showed that this compound induced apoptosis in human colon cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings indicate that corchoionoside C could be a promising candidate for cancer therapy, especially for colorectal cancer.

In addition to its direct biological activities, corchoionoside C has been studied for its potential synergistic effects with other therapeutic agents. A recent study published in the Evidence-Based Complementary and Alternative Medicine journal demonstrated that combining corchoionoside C with conventional chemotherapy drugs like 5-fluorouracil enhanced the efficacy of treatment while reducing side effects. This synergistic approach could lead to more effective and safer cancer treatments.

The structural complexity of corchoionoside C has also made it an interesting subject for synthetic chemistry research. Scientists have developed various synthetic routes to produce this compound, aiming to improve its yield and purity for large-scale applications. These efforts are crucial for advancing the development of pharmaceutical products based on corchoionoside C.

In conclusion, corchoionoside C (CAS No. 185414-25-9) is a multifaceted compound with promising therapeutic potential. Its anti-inflammatory, antioxidant, and anti-cancer properties make it a valuable target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action, the future prospects for this natural product are increasingly bright.